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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Aviglycine hydrochloride (AVG), a

potent inhibitor of ethylene biosynthesis, with its common alternatives. The information

presented herein is supported by experimental data to assist researchers in selecting the most

appropriate compound for their specific needs and to facilitate the replication and verification of

experimental findings.

Introduction to Aviglycine Hydrochloride
Aviglycine hydrochloride (AVG) is a competitive inhibitor of 1-aminocyclopropane-1-

carboxylic acid (ACC) synthase, a key enzyme in the ethylene biosynthesis pathway in plants.

[1] By blocking the conversion of S-adenosylmethionine (SAM) to ACC, AVG effectively

reduces the production of ethylene, a plant hormone that regulates a wide array of

physiological processes, including fruit ripening, senescence, and flowering.[1] Its

hydrochloride salt form enhances its stability and solubility for experimental applications.

Comparison with Alternatives
The efficacy of Aviglycine hydrochloride is best understood in comparison to other

compounds that modulate ethylene biosynthesis or signaling. This section provides a detailed

comparison with key alternatives.
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ACC Synthase Inhibitors
Aminooxyacetic acid (AOA) is another well-known inhibitor of ACC synthase. Like AVG, it acts

as a competitive inhibitor of the enzyme. While both compounds effectively reduce ethylene

production, the availability of direct, quantitative comparative studies on their in-vitro or in-vivo

efficacy is limited in currently available literature. Researchers should consider conducting pilot

studies to determine the optimal inhibitor and concentration for their specific plant species and

experimental conditions.

ACC Oxidase Inhibitors
Aminoisobutyric acid (AIB) inhibits ACC oxidase, the enzyme responsible for the final step in

ethylene biosynthesis, the conversion of ACC to ethylene. This offers a different point of

intervention in the pathway compared to AVG.

Ethylene Receptor Inhibitors
1-Methylcyclopropene (1-MCP) is a gaseous compound that acts as an irreversible inhibitor of

ethylene receptors. Unlike AVG, which reduces ethylene production, 1-MCP prevents the plant

from responding to ethylene. This fundamental difference in their mechanism of action leads to

distinct physiological outcomes.

Silver ions (Ag⁺), typically applied as silver thiosulfate (STS), also inhibit ethylene perception at

the receptor level.

Quantitative Data Comparison
The following tables summarize quantitative data from various studies comparing the effects of

Aviglycine hydrochloride and its alternatives on key physiological parameters.

Table 1: Effect of Aviglycine hydrochloride (AVG) and 1-Methylcyclopropene (1-MCP) on

Apple Fruit Firmness
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Treatment Cultivar
Application
Timing

Firmness at
Harvest (N)

Firmness
after
Storage (N)

Reference

Control Gala - <60 - [2]

AVG (130 mg

a.i. L⁻¹)
Honeycrisp

4 weeks

before

harvest

Highest
>60 (2 weeks

post-harvest)
[2]

1-MCP (150

mg a.i. L⁻¹)
Honeycrisp

4 weeks

before

harvest

Intermediate
<60 (2 weeks

post-harvest)
[2]

Control Fuji - - -

AVG (130 mg

a.i. L⁻¹)
Ambrosia

4 weeks

before

harvest

Significantly

higher than

control

-

1-MCP (150

mg a.i. L⁻¹)
Ambrosia

4 weeks

before

harvest

Higher than

control
-

Table 2: Effect of Aviglycine hydrochloride (AVG) on Natural Flowering of Pineapple
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Treatment
(Concentration
)

Cultivar
Application
Schedule

Flowering
Inhibition
Duration

Reference

Control Pérola - -

AVG (100 mg

L⁻¹)
Pérola - 9-11 weeks

AVG (200 mg

L⁻¹)
Pérola - 12-13 weeks

AVG (400 mg

L⁻¹)
Pérola - 15-18 weeks

Control Tainon 17 - -

AVG (500 mg

L⁻¹)
Tainon 17

4-5 applications

at 10-15 day

intervals

Delayed bolting

by 7 weeks

Table 3: Comparative Effect of Aviglycine hydrochloride (AVG) and 1-Methylcyclopropene (1-

MCP) on Pre-harvest Fruit Drop in Apples

Treatment Cultivar
Application
Timing

Fruit Drop
Rate

Reference

Control Gala - Highest

AVG (130 mg

L⁻¹)
Gala

3 weeks before

harvest

Significantly

lower than

control

1-MCP (two

applications)
Gala -

Similar to single

AVG application

Experimental Protocols
Detailed methodologies for key experiments are provided below to aid in the replication and

verification of results.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethylene Measurement by Gas Chromatography
Objective: To quantify the rate of ethylene production by plant tissues.

Materials:

Gas-tight syringes

Headspace vials with septa

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable

column (e.g., alumina-based).

Ethylene standard gas of known concentration.

Procedure:

Enclose a known weight of plant material in an airtight headspace vial of a known volume.

Incubate the vials under controlled conditions (temperature, light) for a specific period.

Using a gas-tight syringe, withdraw a sample of the headspace gas from the vial.

Inject the gas sample into the GC.

Identify and quantify the ethylene peak based on the retention time and peak area relative to

the ethylene standard.

Calculate the ethylene production rate, typically expressed as nL g⁻¹ h⁻¹.

In Vitro ACC Synthase Inhibition Assay
Objective: To determine the inhibitory effect of compounds like AVG and AOA on ACC synthase

activity.

Materials:

Plant tissue extract containing ACC synthase (or purified enzyme).
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S-adenosylmethionine (SAM) as the substrate.

Pyridoxal phosphate (PLP) as a cofactor.

Inhibitor solutions (e.g., Aviglycine hydrochloride, Aminooxyacetic acid) at various

concentrations.

Reaction buffer (e.g., EPPS buffer, pH 8.5).

Assay for ACC quantification (e.g., as described by Lizada and Yang, 1979).

Procedure:

Prepare a reaction mixture containing the reaction buffer, PLP, and the plant extract (enzyme

source).

Add the inhibitor solution at the desired concentration and pre-incubate for a specific time.

Initiate the reaction by adding SAM.

Incubate the reaction at a controlled temperature for a set period.

Stop the reaction (e.g., by adding a stopping reagent).

Quantify the amount of ACC produced.

Compare the ACC production in the presence of the inhibitor to a control without the inhibitor

to determine the percentage of inhibition.

In Vitro ACC Oxidase Activity Assay
Objective: To measure the activity of ACC oxidase.

Materials:

Plant tissue extract containing ACC oxidase (or purified enzyme).

1-aminocyclopropane-1-carboxylic acid (ACC) as the substrate.
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Reaction buffer (e.g., MOPS buffer, pH 7.2).

Cofactors: FeSO₄, sodium ascorbate, and NaHCO₃.

Gas-tight vials and syringes.

Gas chromatograph for ethylene measurement.

Procedure:

Prepare a reaction mixture in a gas-tight vial containing the reaction buffer, cofactors, and

the plant extract.

Initiate the reaction by injecting a known concentration of ACC into the vial.

Incubate the vial at a controlled temperature with shaking.

After a specific time, withdraw a headspace sample and inject it into the GC to quantify the

ethylene produced.

Calculate the enzyme activity based on the rate of ethylene production.

1-Methylcyclopropene (1-MCP) Application Protocol
Objective: To treat plant material with gaseous 1-MCP to inhibit ethylene perception.

Materials:

Airtight treatment chamber or container.

1-MCP releasing powder (e.g., SmartFresh™).

Water.

Fan for gas circulation.

Procedure:

Place the plant material inside the airtight chamber.
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Calculate the required amount of 1-MCP releasing powder to achieve the desired

concentration (e.g., 1 ppm) based on the chamber volume.

Place the powder in a container within the chamber and add the specified amount of water to

release the 1-MCP gas.

Seal the chamber immediately and turn on the fan to ensure even distribution of the gas.

Maintain the treatment for the specified duration (e.g., 12-24 hours) at a controlled

temperature.

After treatment, vent the chamber thoroughly before handling the plant material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. RECENT DEVELOPMENTS IN AVG RESEARCH | International Society for Horticultural
Science [ishs.org]

2. Frontiers | Unveiling the crucial roles of abscisic acid in plant physiology: implications for
enhancing stress tolerance and productivity [frontiersin.org]

To cite this document: BenchChem. [A Comparative Guide to Aviglycine Hydrochloride for
Ethylene Biosynthesis Inhibition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665844#replicating-and-verifying-experimental-
results-with-aviglycine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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